6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 6-chloro-1-methylpyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-11-6-2-7(8)9-3-5(6)4-10-11/h2-4H,1H3
• InChI Key: QWXPDGKKDNDTLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=NC=C2C=N1)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol

Description

“6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” is a chemical compound with the molecular formula C7H6ClN3. It is used in various chemical reactions and has potential applications in different fields.

Synthesis Analysis

The synthesis of “6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” involves several steps. The exact method can vary, but it often involves the use of ester groups during the formation of the pyridine ring. More detailed information about the synthesis process can be found in specific scientific articles.

Molecular Structure Analysis

The molecular structure of “6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” includes a pyrazolo[4,3-c]pyridine core with a chlorine atom at the 6-position and a methyl group at the 1-position. The molecular weight of this compound is 167.59 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” include a molecular weight of 167.59 g/mol, a topological polar surface area of 30.7 Ų, and a complexity of 153. It has no hydrogen bond donor count and a hydrogen bond acceptor count of 2.

Scientific Research Applications

Biomedical Applications

. .

Antiviral Activity

. While specific studies on 6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine are not mentioned, it’s plausible that it could also have potential antiviral properties given its structural similarity.

Analgesic Activity

. Again, while specific studies on 6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine are not mentioned, it’s plausible that it could also have potential analgesic properties.

Treatment of Erectile Dysfunction

. Given the structural similarity, 6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine could potentially be used in similar applications.

Treatment of Hyperuricemia and Gout

. It’s plausible that 6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine could also have potential applications in this area.

Pharmaceutical Intermediate

. It can be used in the synthesis of various other compounds.

Inhibition of Aldosterone Synthase

. This suggests potential applications of 6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine in the treatment of hypertension.

Safety and Hazards

“6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” should be handled with care. It should be kept away from heat, flames, and sparks. It should also not be mixed with oxidizing agents. Possible hazardous combustion products include carbon monoxide, nitrogen oxides, and hydrogen chloride.

Future Directions

The future directions for “6-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” could involve further exploration of its synthesis methods, chemical reactions, and potential applications. There may also be interest in studying its mechanism of action in more detail.